Cas no 941227-27-6 (1,3,5-Cadinatriene-3,8-diol)

• Product Name: 1,3,5-Cadinatriene-3,8-diol
• CAS No: 941227-27-6
• Molecular Formula: C₁₅H₂₂O₂
• Molecular Weight: 234.333984851837
• CID: 837099
• PubChem ID: 91885240

1,3,5-Cadinatriene-3,8-diol Properties

Names and Identifiers

• 1,3,5-Cadinatriene-3,8-diol
• (1S,2R,4R)-1-Isopropyl-4,7-dimethyl-1,2,3,4-tetrahydro-2,6-naphth alenediol
• (1S,2R,4S)-1,2,3,4-Tetrahydro-4,7-dimethyl-1-(1-methylethyl)-2,6-naphthalenediol
• Calamenene-3
• [ "Calamenene-3", "7-diol" ]
• (1S,2R,4S)-1,2,3,4-Tetrahydro-4,7-dimethyl-1-(1-methylethyl)-2,6-naphthalenediol (ACI)
• Calamenene-3,7-diol
• 4,7-dimethyl-1-propan-2-yl-1,2,3,4-tetrahydronaphthalene-2,6-diol
• 941227-27-6
• FS-9180
• AKOS032961734

• InChIKey： RKVZRTDMSVXBGL-AMFBXLIHSA-N
• Inchi： 1S/C15H22O2/c1-8(2)15-12-5-10(4)13(16)7-11(12)9(3)6-14(15)17/h5,7-9,14-17H,6H2,1-4H3/t9-,14+,15-/m0/s1
• SMILES： C([C@@H]1[C@H](O)C[C@H](C)C2C=C(C(=CC1=2)C)O)(C)C

Computed Properties

• Exact Mass: 234.161979940g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 234.161979940g/mol
• Heavy Atom Count: 17
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Sesquiterpenoids